Cas no 7508-19-2 (Propanedioic acid,2-(5-phenyl-2,4-pentadien-1-ylidene)-)

• Product name: Propanedioic acid,2-(5-phenyl-2,4-pentadien-1-ylidene)-
• CAS No: 7508-19-2
• MF: C₁₄H₁₂O₄
• MW: 244.24268
• CID: 578437
• PubChem ID: 5385202

Propanedioic acid,2-(5-phenyl-2,4-pentadien-1-ylidene)- Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid,2-(5-phenyl-2,4-pentadien-1-ylidene)-
• 2-[(2E,4E)-5-phenylpenta-2,4-dienylidene]propanedioic acid
• (5-phenylpenta-2,4-dien-1-ylidene)propanedioic acid
• (5-Phenyl-penta-2,4-dienyliden)-malonsaeure
• (5-phenyl-penta-2,4-dienylidene)-malonic acid
• 6-Phenyl-hexatrien-(1.3.5)-dicarbonsaeure-(1.1)
• AC1NTOJZ
• AC1Q5QF9
• NSC401482
• DTXSID70419645
• 7508-19-2
• NSC-401482

• Inchi： InChI=1S/C14H12O4/c15-13(16)12(14(17)18)10-6-2-5-9-11-7-3-1-4-8-11/h1-10H,(H,15,16)(H,17,18)/b6-2+,9-5+
• InChI Key： BDMPHXNMJHDACV-VDESZNBCSA-N
• SMILES： C1=CC=C(C=C1)C=CC=CC=C(C(=O)O)C(=O)O

Computed Properties

• Exact Mass: 244.07356
• Monoisotopic Mass: 244.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6A^2
• XLogP3: 4

Experimental Properties

• Density: 1.29
• Boiling Point: 514.3°Cat760mmHg
• Flash Point: 278.9°C
• Refractive Index: 1.642
• PSA: 74.6
• LogP: 2.35160